2-((6-(Azetidin-1-yl)-2-methylpyrimidin-4-yl)oxy)ethan-1-amine

• IUPAC Name: 2-[6-(azetidin-1-yl)-2-methylpyrimidin-4-yl]oxyethanamine
• InChI: InChI=1S/C10H16N4O/c1-8-12-9(14-4-2-5-14)7-10(13-8)15-6-3-11/h7H,2-6,11H2,1H3
• InChI Key: ISQDDDIOUKABTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCCN)N2CCC2
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

2-((6-(Azetidin-1-yl)-2-methylpyrimidin-4-yl)oxy)ethan-1-amine, or 2-(6-(Azetidin-1-yl)-2-methylpyrimidin-4-yloxy)ethan-1-amine, is a novel synthetic compound with a wide range of potential applications in scientific research. It is a small molecule with a molecular weight of 206.29 g/mol and a molecular formula of C9H14N2O2. It is an amine derivative of pyrimidine and is an important building block for the synthesis of other compounds.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

The molecule has been explored for its potential in antimicrobial and antitubercular applications. Research has highlighted the synthesis of pyrimidine-azetidinone analogues and their evaluation against bacterial, fungal strains, and Mycobacterium tuberculosis. These studies suggest that derivatives of azetidin-1-yl-pyrimidinyl can serve as a base for developing new antibacterial and antituberculosis agents, indicating a promising avenue for drug development in infectious diseases (Chandrashekaraiah et al., 2014).

Synthesis and Characterization for Antimicrobial Agents

The efficient synthesis of novel azetidin-2-ones, including derivatives of the molecule , has been established, with studies detailing their potential as antimicrobial agents. This research emphasizes the molecule's utility in the synthesis of compounds with potential for combating microbial infections, highlighting its role in medicinal chemistry (Ansari & Lal, 2009).

Hydrogen-Bond Donors and Acceptors in Heterocycles

Studies on bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents have included derivatives of azetidin-1-yl-pyrimidinyl, focusing on balancing hydrogen-bond donors and acceptors. This research provides insights into the structural and functional versatility of these compounds, which is crucial for the design of supramolecular structures and materials (Aakeröy et al., 2007).

Crystal and Molecular Structures

The crystal and molecular structures of related compounds have been determined, confirming computationally predicted restricted rotation. This research into the structural aspects of azetidin-1-yl-pyrimidinyl derivatives enhances understanding of their molecular properties, which is essential for the development of compounds with specific functions (Odell et al., 2007).